Cas no 55502-78-8 (3-Heptene-1,1,7-tricarboxylic acid, triethyl ester, (Z)-)

• Product Name: 3-Heptene-1,1,7-tricarboxylic acid, triethyl ester, (Z)-
• CAS No: 55502-78-8
• MF: C₁₆H₂₆O₆
• MW: 314.374045848846
• CID: 351760
• PubChem ID: 71364143
• Update Time: 2025-04-19

3-Heptene-1,1,7-tricarboxylic acid, triethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene-1,1,7-tricarboxylic acid, triethyl ester, (Z)-
• triethyl hept-3-ene-1,1,7-tricarboxylate
• 55502-78-8
• DTXSID00787627

• Inchi： 1S/C16H26O6/c1-4-20-14(17)12-10-8-7-9-11-13(15(18)21-5-2)16(19)22-6-3/h7,9,13H,4-6,8,10-12H2,1-3H3
• InChI Key： XJBWDQVECYECPW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC=CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 314.17298
• Monoisotopic Mass: 314.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9